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Compound of Interest

Compound Name:
5-Bromo-2-

(difluoromethoxy)thioanisole

Cat. No.: B1409813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 5-Bromo-2-(difluoromethoxy)thioanisole. The information is compiled from safety

data sheets of analogous compounds and general chemical safety principles. It is intended to

guide laboratory personnel in minimizing risks associated with the use of this compound in

research and development.

Compound Information and Hazard Summary
5-Bromo-2-(difluoromethoxy)thioanisole is a halogenated aromatic thioether. While a

specific Safety Data Sheet (SDS) for this compound is not readily available, data from

structurally similar compounds, such as 5-BROMO-2-(DIFLUOROMETHOXY)ANISOLE,

suggest that it should be handled with care. The primary hazards associated with compounds

of this nature include skin irritation, serious eye irritation, and potential respiratory irritation[1]. It

may also be harmful if swallowed[1].
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Property Value Source

Chemical Formula C8H7BrF2OS Inferred

Molecular Weight 269.11 g/mol Inferred

Appearance Likely a solid or liquid Inferred

Storage Temperature
Room temperature, in a cool,

dry, well-ventilated area[2][3][4]
Supplier Recommendations

InChIKey Not available N/A

CAS Number 1805527-96-1 [5]

Hazard Identification

Based on analogous compounds, the following GHS hazard classifications are anticipated:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[1]

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation[1]

Experimental Protocols
2.1. Personal Protective Equipment (PPE)

A comprehensive assessment of personal protective equipment is crucial.

Eye and Face Protection: Wear chemical safety goggles or a face shield.[2][4]

Skin Protection:
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Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

Body Protection: Wear a lab coat, and additional protective clothing if there is a risk of

splashing.[2]

Respiratory Protection: Use in a well-ventilated area. If dust, mists, or vapors are likely to be

generated, a NIOSH-approved respirator with an appropriate cartridge is recommended.[2]

2.2. Handling Procedures

Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Avoid contact with skin and eyes.[3]

Do not breathe dust, fume, gas, mist, vapors, or spray.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the laboratory.

2.3. Storage Procedures

Store in a tightly closed container.[2]

Keep in a cool, dry, and well-ventilated place.[2][3][4]

Store away from incompatible materials such as strong oxidizing agents.[2]

2.4. Spill and Emergency Procedures

Minor Spills:

Evacuate the area.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for disposal.
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Clean the spill area with a suitable solvent, followed by soap and water.

Major Spills:

Evacuate the laboratory immediately.

Alert others in the vicinity and the appropriate safety personnel.

Do not re-enter the area until it has been deemed safe by trained personnel.

First Aid Measures:

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[1]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[1]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor/physician if you feel unwell.[6]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[6]

2.5. Disposal

Dispose of waste in accordance with local, state, and federal regulations. This compound

should not be allowed to enter drains or the environment.[2]

Diagrams
3.1. Safe Handling Workflow
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Caption: Workflow for the safe handling of 5-Bromo-2-(difluoromethoxy)thioanisole.
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3.2. Emergency Response Logic
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Caption: Decision-making process for emergency response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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